disodium;(1R,2R,3S,6R)-3-amino-6-(hydroxymethyl)cyclohexane-1,2,4-triol;(3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol;sulfuric acid;dichloride
Overview
Description
Disodium;(1R,2R,3S,6R)-3-amino-6-(hydroxymethyl)cyclohexane-1,2,4-triol;(3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol;sulfuric acid;dichloride is a useful research compound. Its molecular formula is C13H30Cl2N2Na2O13S and its molecular weight is 571.3 g/mol. The purity is usually 95%.
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Properties
IUPAC Name |
disodium;(1R,2R,3S,6R)-3-amino-6-(hydroxymethyl)cyclohexane-1,2,4-triol;(3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol;sulfuric acid;dichloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO4.C6H13NO5.2ClH.2Na.H2O4S/c8-5-4(10)1-3(2-9)6(11)7(5)12;7-3-5(10)4(9)2(1-8)12-6(3)11;;;;;1-5(2,3)4/h3-7,9-12H,1-2,8H2;2-6,8-11H,1,7H2;2*1H;;;(H2,1,2,3,4)/q;;;;2*+1;/p-2/t3-,4?,5+,6-,7-;2-,3-,4-,5-,6?;;;;;/m11...../s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBUWENOVUUYXJU-WTNWVUAVSA-L |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(C1O)N)O)O)CO.C(C1C(C(C(C(O1)O)N)O)O)O.OS(=O)(=O)O.[Na+].[Na+].[Cl-].[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H]([C@@H]([C@H](C1O)N)O)O)CO.C([C@@H]1[C@H]([C@@H]([C@H](C(O1)O)N)O)O)O.OS(=O)(=O)O.[Na+].[Na+].[Cl-].[Cl-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H30Cl2N2Na2O13S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
571.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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